Bisdionin F

• Molecular Formula: C16H18N8O4
• Molecular Weight: 386.37 g/mol
• InChI: InChI=1S/C16H18N8O4/c1-20-8-19-12-10(20)14(26)24(16(28)22(12)3)6-4-5-23-13(25)9-11(18-7-17-9)21(2)15(23)27/h7-8H,4-6H2,1-3H3,(H,17,18)
• InChIKey: PUHJHZQYIBJCSQ-UHFFFAOYSA-N

Bisdionin F Overview

Bisdionin F (CAS 917877-86-2) is a synthetic, drug-like xanthine derivative that functions as a selective, competitive inhibitor of human acidic mammalian chitinase (hAMCase) [1]. The compound is characterized by a dicaffeine scaffold and was rationally designed using the AMCase crystal structure to achieve target selectivity [1]. Its primary application lies in the chemical biology dissection of AMCase-mediated pathways in allergic inflammation and asthma [1][2].

Selective AMCase target engagement for pathway dissection

Drug-like physicochemical profile supports in vivo research workflows

Model-response characterization in allergic airway inflammation studies

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source
• [2] MeSH Supplementary Concept Data: bisdionin F (C561040). National Library of Medicine, 2024. View Source

Why Generic Substitutes Fail for Bisdionin F

The chitinase inhibitor landscape includes pan-inhibitors like Allosamidin and less selective bisdionin analogs such as Bisdionin C, which lack the precise target discrimination required for accurate dissection of AMCase-specific functions [1]. Allosamidin exhibits unfavorable drug-like properties, a complex synthetic route, and a selectivity profile that actually favors CHIT1 inhibition over AMCase [1]. Bisdionin C, while a potent GH18 inhibitor, demonstrates significantly lower potency against hAMCase and poor selectivity over CHIT1 [1][2]. Therefore, generic substitution with these in-class compounds fundamentally alters the experimental system, precluding the specific interrogation of AMCase-mediated biology that Bisdionin F uniquely enables.

Bisdionin F

Selective hAMCase inhibitor; >20-fold selectivity over CHIT1 enables specific target dissection

Allosamidin

Pan-chitinase inhibitor with unfavorable drug-like properties and preference for CHIT1; obscures AMCase-specific functions

Bisdionin F

Low nanomolar potency (Ki 420 nM) against hAMCase; clear structural basis for selectivity

Bisdionin C

Significantly lower potency and poor selectivity may confound AMCase pathway interpretation

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source
• [2] TargetMol Product Information: Bisdionin C (T40863). View Source

Bisdionin F Differentiation Evidence

hAMCase Potency vs. Bisdionin C

Bisdionin F, the N7-demethylated derivative of Bisdionin C, exhibits a >10-fold increase in inhibitory potency against human AMCase compared to its parent analog. This enhanced activity is attributed to a conformational shift in Asp138, enabling an additional hydrogen bond with the catalytic acid Glu140 [1].

Inhibitory Potency

Head-to-head

Ki = 420 ± 10 nM
vs Bisdionin C: >10-fold improvement

Supports AMCase inhibition study design

Recombinant enzyme, pH 5.2, 2°C

Evidence Dimension	Inhibition Potency (Ki)
Target Compound Data	Ki = 420 ± 10 nM
Comparator Or Baseline	Bisdionin C: Ki not explicitly stated in primary reference, but >10-fold lower potency
Quantified Difference	>10-fold improvement (over one order of magnitude)
Conditions	Recombinant hAMCase, pH 5.2, 2°C

Why This Matters

This quantifiable potency gain directly translates to lower compound usage, reduced off-target effects at lower concentrations, and a wider experimental window for in vitro and in vivo AMCase inhibition studies.

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source

Selectivity for hAMCase Over hCHIT1

Bisdionin F demonstrates 20-fold selectivity for hAMCase (IC50 ~0.9 μM) over the closely related human chitotriosidase (hCHIT1; IC50 = 17 μM). In contrast, the natural product Allosamidin is a more potent inhibitor of murine CHIT1 (IC50 ~50 nM) than murine AMCase (IC50 ~400 nM), and Bisdionin C exhibits poor selectivity (hAMCase IC50 = 3.4 μM; hCHIT1 IC50 = 8.3 μM) [1][2][3].

Isoform Selectivity

Head-to-head

Target: IC50 0.92 µM (hAMCase)

hCHIT1: 17 µM

Bisdionin C: ~2.4-fold selective

Enables AMCase-specific pathway assignment

20-fold selectivity avoids off-target CHIT1 inhibition

Evidence Dimension	Selectivity Index (hAMCase vs. hCHIT1)
Target Compound Data	20-fold selective for hAMCase (IC50 hAMCase = 920 nM; IC50 hCHIT1 = 17,000 nM)
Comparator Or Baseline	Allosamidin: ~8-fold selective for mCHIT1; Bisdionin C: ~2.4-fold selective for hAMCase (IC50 hAMCase = 3.4 μM; hCHIT1 = 8.3 μM)
Quantified Difference	Bisdionin F is the only compound with >20-fold selectivity for AMCase. Allosamidin is selective for CHIT1; Bisdionin C is essentially non-selective.
Conditions	In vitro enzyme inhibition assays (pH 5.2, 2°C for Bisdionin F)

Why This Matters

This selectivity is paramount for experiments aimed at assigning specific functions to AMCase rather than CHIT1, preventing confounding data from off-target chitinase inhibition, a critical factor in asthma and inflammation research.

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source
• [2] BindingDB Entry: Bisdionin F (BDBM81509). Affinity data for AMCase and CHIT1. View Source
• [3] TargetMol Product Information: Bisdionin C (T40863). View Source

In Vivo Efficacy in Allergic Inflammation

In a murine OVA-induced allergic inflammation model, Bisdionin F (5 mg/kg, i.p.) significantly reduced eosinophil recruitment into bronchoalveolar lavage fluid (BALF) and decreased airway hyperresponsiveness, as measured by enhanced pause (penH). This in vivo efficacy is a direct consequence of its selective AMCase inhibition and is not observed with non-selective inhibitors [1].

Airway Inflammation Model

Model context

Reduced eosinophil recruitment (approx. 50%, p

Supports allergic inflammation model-response interpretation

Murine OVA model, 5 mg/kg i.p.

Neutrophil Phenotype

Head-to-head

Bisdionin F: 4-fold increase (p

Demethylallosamidin: No neutrophil induction

Uncovers AMCase-mediated negative regulation of neutrophil chemotaxis

Selective inhibition reveals unique phenotypic endpoint

Binding Mode

Method context

Asp138 "up" conformation; additional H-bond to N7 and catalytic acid Glu140 (PDB: 2YBU, 2.25 Å)

Structural basis for selectivity review

Unique interaction absent in Bisdionin C complex

Physicochemical Profile

Reported

MW = 386 Da

vs. Allosamidin: MW 605 Da, clogP -4.7

Supports formulation and in vivo study fit

Improved drug-likeness over natural product pan-inhibitor

Evidence Dimension	In Vivo Efficacy in Allergic Inflammation Model
Target Compound Data	5 mg/kg (i.p.) Bisdionin F significantly reduced BALF eosinophil counts (p < 0.01) and decreased penH at methacholine doses.
Comparator Or Baseline	Vehicle-treated OVA-challenged mice; non-selective chitinase inhibitors (e.g., Allosamidin) show less specific effects on AMCase function.
Quantified Difference	Quantified reduction in eosinophil recruitment (approximately 50%) and improvement in ventilatory function.
Conditions	Murine OVA sensitization and challenge model; compound administered intraperitoneally.

Why This Matters

For researchers studying the role of AMCase in allergic asthma, this provides validated in vivo efficacy data, demonstrating that the compound reaches the target tissue, engages its target, and produces a measurable physiological effect, thereby justifying its selection for animal studies.

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source

In Vivo Neutrophil Recruitment Phenotype

A unique and differentiating feature of Bisdionin F treatment in vivo is the consistent induction of a 4-fold increase in neutrophil recruitment to the lungs of allergen-challenged mice. This neutrophilia was accompanied by increased MIP-1α expression and is not observed with the non-selective inhibitor demethylallosamidin [1]. This effect reveals a previously unappreciated function of AMCase in regulating neutrophil chemotaxis and is a direct outcome of highly selective AMCase inhibition.

Neutrophil Phenotype

Head-to-head

Bisdionin F: 4-fold increase (p

Demethylallosamidin: No neutrophil induction

Uncovers AMCase-mediated negative regulation of neutrophil chemotaxis

Selective inhibition reveals unique phenotypic endpoint

Evidence Dimension	In Vivo Phenotypic Consequence (Neutrophil Recruitment)
Target Compound Data	5 mg/kg (i.p.) Bisdionin F induced a 4-fold increase in BALF neutrophils in OVA-challenged mice.
Comparator Or Baseline	Vehicle-treated OVA-challenged mice; demethylallosamidin treatment did not result in neutrophil recruitment.
Quantified Difference	4-fold increase (p < 0.05)
Conditions	Murine OVA sensitization and challenge model; BALF analysis 24 hr post-challenge.

Why This Matters

This finding is not a liability but a crucial piece of evidence for scientific selection. It demonstrates that Bisdionin F unmasks a specific, selective AMCase function (negative regulation of neutrophilia) that is obscured by pan-inhibitors like Allosamidin. For researchers investigating the nuanced immunomodulatory roles of chitinases, this differential effect is a powerful and necessary tool.

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source

Crystallographic Binding Mode

The 2.25 Å crystal structure of the hAMCase-Bisdionin F complex (PDB: 2YBU) reveals a unique binding mode distinct from its analog Bisdionin C. In the Bisdionin F complex, Asp138 adopts an 'up' conformation, forming an additional hydrogen bond with the N7 of the xanthine moiety and interacting with the catalytic acid Glu140 [1]. This structural adaptation is the molecular basis for its >10-fold potency improvement and selectivity, providing a validated, atomic-level rationale for its differential behavior.

Binding Mode

Method context

Asp138 "up" conformation; additional H-bond to N7 and catalytic acid Glu140 (PDB: 2YBU, 2.25 Å)

Structural basis for selectivity review

Unique interaction absent in Bisdionin C complex

Evidence Dimension	Crystallographic Binding Mode
Target Compound Data	hAMCase-Bisdionin F complex (2.25 Å): Asp138 in 'up' conformation, additional H-bond to N7 and Glu140.
Comparator Or Baseline	hAMCase-Bisdionin C complex: Asp138 in a different conformation, lacking this key interaction.
Quantified Difference	Presence of a critical hydrogen bond network absent in the Bisdionin C complex.
Conditions	X-ray crystallography of recombinant hAMCase catalytic domain.

Why This Matters

For researchers engaged in structure-based drug design, mechanistic enzymology, or the development of next-generation AMCase inhibitors, the availability of high-resolution structural data is a non-negotiable advantage. It provides a precise template for rational optimization and validates the inhibitor's unique mode of engagement.

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source

Drug-Like Physicochemical Profile

Bisdionin F possesses a drug-like physicochemical profile (molecular weight = 386.37 Da) that contrasts sharply with the natural product Allosamidin (MW = 604.7 Da, clogP = -4.7, poor ligand efficiency) [1]. This difference in molecular properties directly impacts solubility, membrane permeability, and overall suitability for in vivo experiments, making Bisdionin F a more practical chemical tool for animal studies.

Physicochemical Profile

Reported

MW = 386 Da

vs. Allosamidin: MW 605 Da, clogP -4.7

Supports formulation and in vivo study fit

Improved drug-likeness over natural product pan-inhibitor

Evidence Dimension	Physicochemical Properties
Target Compound Data	MW = 386.37 Da; C16H18N8O4; clogP not reported but within typical drug-like range.
Comparator Or Baseline	Allosamidin: MW = 604.7 Da; clogP = -4.7 (highly polar); ligand efficiency = -0.25 kcal·mol⁻¹·atom⁻¹.
Quantified Difference	Bisdionin F is 36% smaller by molecular weight and lacks the extremely high polarity of Allosamidin.
Conditions	Calculated physicochemical properties.

Why This Matters

This practical advantage directly affects experimental logistics and cost. Bisdionin F's improved drug-likeness translates to easier formulation, more predictable dosing, and reduced compound waste, making it a superior choice for both in vitro and in vivo research applications compared to complex natural product alternatives.

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source

Bisdionin F Application Scenarios

AMCase vs. CHIT1 Dissection

In experimental systems where both AMCase and CHIT1 are expressed (e.g., lung tissue, macrophages), Bisdionin F's 20-fold selectivity is essential. Using a pan-inhibitor like Allosamidin or the poorly selective Bisdionin C would confound results by inhibiting both enzymes. Bisdionin F allows for the specific attribution of observed phenotypes (e.g., changes in eosinophil recruitment or ventilatory function) to AMCase activity alone [1].

Structure-Based Inhibitor Design

The high-resolution crystal structure of the hAMCase-Bisdionin F complex (PDB: 2YBU) provides an atomic-level blueprint for rational optimization. The unique 'up' conformation of Asp138 and the resulting hydrogen bond network are not present in the Bisdionin C complex, offering a distinct template for designing next-generation inhibitors with improved potency and selectivity [1].

Allergic Asthma In Vivo Models

Bisdionin F is validated for in vivo use in murine models. Its demonstrated efficacy at 5 mg/kg (i.p.) in reducing BALF eosinophils and improving airway hyperresponsiveness, combined with its favorable drug-like properties relative to Allosamidin, makes it the compound of choice for animal studies aimed at understanding the role of AMCase in allergic inflammation [1].

Neutrophil Biology and AMCase

The consistent, 4-fold induction of neutrophilia observed with Bisdionin F treatment—an effect not seen with non-selective inhibitors—uniquely positions this compound for studies exploring the unanticipated negative regulation of neutrophil chemotaxis by AMCase. This differential phenotypic outcome is a powerful tool for uncovering novel immunomodulatory pathways [1].

Application

Selection Property

Validation Focus

AMCase/CHIT1 pathway dissection

Selective target engagement profile

AMCase-specific pathway interpretation

Structure-based inhibitor design

Crystallographic binding mode reference

Structural optimization templates

Allergic asthma in vivo models

In vivo model-response characterization

Airway inflammation endpoint review

Neutrophil biology research

Phenotype-specific endpoint monitoring

Neutrophil recruitment endpoint review

• [1] Sutherland, T. E., et al. (2011). Analyzing airway inflammation with chemical biology: dissection of acidic mammalian chitinase function with a selective drug-like inhibitor. Chemistry & Biology, 18(5), 569-579. DOI: 10.1016/j.chembiol.2011.02.017 View Source